Cas no 6623-66-1 (6H-Dibenzo[b,d]pyran-6-one,2-nitro-)
![6H-Dibenzo[b,d]pyran-6-one,2-nitro- structure](https://ossimg.kuujia.com/scimg/7000/6623-66-1x500.png)
6623-66-1 structure
Product Name:6H-Dibenzo[b,d]pyran-6-one,2-nitro-
CAS No:6623-66-1
MF:C13H7NO4
MW:241.198983430862
CID:519332
Update Time:2026-04-29
6H-Dibenzo[b,d]pyran-6-one,2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Dibenzo[b,d]pyran-6-one,2-nitro-
- 2-Nitro-6H-dibenzo[b,d]pyran-6-one
- 2-nitro-3,4-benzocoumarin
- 2-nitrodibenzopyranone
- 6-nitro-3,4-benzocoumarin
-
Computed Properties
- Exact Mass: 241.03800
- Monoisotopic Mass: 241.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.1A^2
Experimental Properties
- Density: 1.3304 (rough estimate)
- Melting Point: 259-261 °C (dec.)(lit.)
- Boiling Point: 383.97°C (rough estimate)
- Flash Point: 303.2°C
- Refractive Index: 1.4800 (estimate)
- PSA: 76.03000
- LogP: 3.37760
6H-Dibenzo[b,d]pyran-6-one,2-nitro- Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
6H-Dibenzo[b,d]pyran-6-one,2-nitro- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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